Cas no 618-88-2 (5-nitrobenzene-1,3-dicarboxylic acid)

5-nitrobenzene-1,3-dicarboxylic acid Properties

Names and Identifiers

• 5-Nitroisophthalic acid
• Glycopyrrolate Related Compound A
• 5-Nitrobenzene-1,3-Dicarboxylic Acid
• 3-Carboxy-5-nitrobenzoic acid
• 5itroIsophathalicAcid
• 5-NIPA
• 5-nitro-1,3-benzenedicarboxylate
• 5-nitro-1,3-benzenedicarboxylic acid
• 5-Nitroisophthalic a
• 5-Nitro-m-phthalic acid
• 5-NO2-isophthalic acid
• NITRO ISOPHTHALIC ACID
• NITROISOPHTHALIC-5 ACID
• 5-Nitroisophthalic acid (5-NIPA)
• 1,3-Benzenedicarboxylic acid, 5-nitro-
• 5-Nitroisophthalicacid
• 1-Nitrobenzene-3,5-dicarboxylic acid
• Isophthalic acid, 5-nitro-
• G7RZ7LC76U
• NBDAHKQJXVLAID-UHFFFAOYSA-N
• 5-nitroisophthalate
• 5-nitroisophtalic acid
• 5-nitroisopthalic acid
• 5-nitro-isophthalic acid
• 5-Nitro iso-Phthalic Acid
• EC
• +Expand

• MDL： MFCD00007254
• InChIKey： NBDAHKQJXVLAID-UHFFFAOYSA-N
• Inchi： 1S/C8H5NO6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11)(H,12,13)
• SMILES： O([H])C(C1C([H])=C(C([H])=C(C(=O)O[H])C=1[H])[N+](=O)[O-])=O
• BRN： 1976587

Computed Properties

• Exact Mass: 211.01200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 211.011687
• Heavy Atom Count: 15
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 120

Experimental Properties

• LogP: 1.51440
• PSA: 120.42000
• Refractive Index: 1.5282 (estimate)
• Water Partition Coefficient: Soluble in water.1.5 g/L at 20°C
• Boiling Point: 350.79°C (rough estimate)
• Melting Point: 259-261 °C (lit.)
• Flash Point: Fahrenheit: 248 ° f
  Celsius: 120 ° c
  
• Color/Form: White foliar crystals.
• Solubility: H2O:1.45g/L (25°C)。
• Density: 1.6342 (rough estimate)

5-nitrobenzene-1,3-dicarboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：2811
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

5-nitrobenzene-1,3-dicarboxylic acid Customs Data

• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters